Cas no 1261587-49-8 (2-Chloro-6-methoxy-4-(2-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2-Chloro-6-methoxy-4-(2-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261587-49-8
• MF: C₁₃H₉ClF₃NO
• MW: 287.66487288475
• CID: 4983778
• Update Time: 2025-06-11

2-Chloro-6-methoxy-4-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-methoxy-4-(2-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C13H9ClF3NO/c1-19-12-7-8(6-11(14)18-12)9-4-2-3-5-10(9)13(15,16)17/h2-7H,1H3
• InChI Key： GBRYLOIHHWYBLY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=N1)OC)C1C=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 4.6
• Topological Polar Surface Area: 22.1

Additional information on 2-Chloro-6-methoxy-4-(2-(trifluoromethyl)phenyl)pyridine

Comprehensive Analysis of 2-Chloro-6-methoxy-4-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261587-49-8)

2-Chloro-6-methoxy-4-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261587-49-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a pyridine core substituted with chloro, methoxy, and trifluoromethylphenyl groups, making it a versatile intermediate for synthesizing biologically active molecules. Its unique structural attributes contribute to its potential applications in drug discovery and material science.

The growing interest in trifluoromethyl-containing compounds, such as 2-Chloro-6-methoxy-4-(2-(trifluoromethyl)phenyl)pyridine, stems from their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. Researchers are actively exploring its role in developing kinase inhibitors and antimicrobial agents, aligning with current trends in precision medicine and antibiotic resistance solutions. The compound’s CAS No. 1261587-49-8 is frequently searched in academic databases, reflecting its relevance in modern synthetic chemistry.

From a synthetic perspective, 2-Chloro-6-methoxy-4-(2-(trifluoromethyl)phenyl)pyridine is synthesized via palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution, methods widely discussed in green chemistry forums. Its methoxy and chloro substituents offer reactive sites for further functionalization, enabling the creation of diverse derivatives. This adaptability makes it a valuable building block in high-throughput screening libraries, a hot topic in AI-driven drug discovery.

Environmental and regulatory considerations are also pivotal when discussing CAS No. 1261587-49-8. The compound’s trifluoromethyl group, while beneficial for activity, raises questions about biodegradability. Recent studies focus on designing sustainable synthetic pathways to minimize ecological impact, resonating with the circular economy movement. These aspects are frequently queried in search engines, highlighting public interest in eco-friendly chemistry.

In material science, 2-Chloro-6-methoxy-4-(2-(trifluoromethyl)phenyl)pyridine is investigated for its potential in organic electronics, particularly in OLED and photovoltaic applications. Its electron-withdrawing trifluoromethyl group enhances charge transport properties, a key focus in renewable energy research. This aligns with global searches for energy-efficient materials, further boosting the compound’s visibility in scientific literature.

To conclude, 2-Chloro-6-methoxy-4-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261587-49-8) exemplifies the intersection of medicinal chemistry and advanced materials. Its multifaceted applications, from drug development to sustainable technologies, ensure its continued relevance in research. By addressing trending topics like AI in chemistry and green synthesis, this overview caters to both academic and industrial audiences seeking cutting-edge insights.